3-Fluoro-4-(trifluoromethoxy)benzamide
Description
3-Fluoro-4-(trifluoromethoxy)benzamide is a chemical compound with the molecular formula C8H5F4NO2 . It has an average mass of 223.124 Da and a monoisotopic mass of 223.025635 Da .
Molecular Structure Analysis
The molecular structure of 3-Fluoro-4-(trifluoromethoxy)benzamide consists of a benzamide core with a fluoro group at the 3-position and a trifluoromethoxy group at the 4-position .Physical And Chemical Properties Analysis
3-Fluoro-4-(trifluoromethoxy)benzamide is a solid at room temperature . It has a molecular weight of 223.13 .Scientific Research Applications
Trifluoromethoxylation Reagents
The trifluoromethoxy (CF3O) group has become a novel moiety in various fields because of its unique features . 3-Fluoro-4-(trifluoromethoxy)benzamide can be used as a reagent in trifluoromethoxylation reactions . This process has been facilitated by several innovative reagents, making CF3O-containing compounds more accessible .
Anti-Inflammatory Properties
3-Fluoro-4-(trifluoromethoxy)benzamide has shown potential in reducing inflammation. Derivatives of this compound possess anti-inflammatory properties, making them potential candidates for treating inflammatory diseases.
Synthesis of Trichloroacetimidates
The compound can be used in the synthesis of trichloroacetimidates . For instance, 4-(trifluoromethoxy)benzyl trichloroacetimidate was achieved by treating 4-(trifluoromethoxy)benzyl alcohol with sodium hydride .
Pharmaceutical Research
Due to its unique properties, 3-Fluoro-4-(trifluoromethoxy)benzamide can be used in pharmaceutical research . It can be used to study the effects of the trifluoromethoxy group on the pharmacological properties of drugs .
Material Science
The trifluoromethoxy group has unique features that make it interesting for material science . Compounds containing this group, such as 3-Fluoro-4-(trifluoromethoxy)benzamide, can be used to study these features and develop new materials .
Organic Chemistry
In organic chemistry, 3-Fluoro-4-(trifluoromethoxy)benzamide can be used as a building block for the synthesis of more complex organic compounds . Its unique structure makes it a valuable tool for chemists .
properties
IUPAC Name |
3-fluoro-4-(trifluoromethoxy)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F4NO2/c9-5-3-4(7(13)14)1-2-6(5)15-8(10,11)12/h1-3H,(H2,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFSQMAHZQPJUOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)N)F)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F4NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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